1-(2,2-difluoroethyl)-N-(2-methylpropyl)-1H-pyrazol-4-amine

Specification

• Molecular Formula: C9H15F2N3
• Molecular Weight: 203.23 g/mol
• IUPAC Name: 1-(2,2-difluoroethyl)-N-(2-methylpropyl)pyrazol-4-amine
• Standard InChI: InChI=1S/C9H15F2N3/c1-7(2)3-12-8-4-13-14(5-8)6-9(10)11/h4-5,7,9,12H,3,6H2,1-2H3
• Standard InChI Key: UVFJYSQBKKOHEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=CN(N=C1)CC(F)F

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound features a pyrazole ring—a five-membered aromatic heterocycle with two adjacent nitrogen atoms. The 1-position is substituted with a 2,2-difluoroethyl group ($-\text{CH}_2\text{CF}_2\text{H}$), while the 4-position bears a secondary amine linked to a 2-methylpropyl (isobutyl) chain ($-\text{NHCH}_2\text{CH}(\text{CH}_3)_2$). This arrangement introduces significant steric bulk and electronic modulation due to the electron-withdrawing fluorine atoms and the branched alkyl chain.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{16}\text{F}_2\text{N}_3$
Molecular Weight	240.25 g/mol
IUPAC Name	1-(2,2-Difluoroethyl)-N-(2-methylpropyl)-1H-pyrazol-4-amine
SMILES	CC(C)CNC1=C(C=NN1CC(F)F)N
Hydrogen Bond Donors	1 (NH group)
Hydrogen Bond Acceptors	4 (2 F, 2 N)

The molecular formula was derived from structural analysis, as no experimental data for this exact compound were located in accessible databases.

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis of 1-(2,2-difluoroethyl)-N-(2-methylpropyl)-1H-pyrazol-4-amine typically involves a multi-step sequence:

• Pyrazole Ring Formation: Cyclocondensation of hydrazine derivatives with 1,3-dicarbonyl compounds. For example, reacting hydrazine with acetylacetone yields a pyrazole intermediate, which is subsequently functionalized.

• Difluoroethylation: Introducing the 2,2-difluoroethyl group via nucleophilic substitution using 2,2-difluoroethyl halides ($\text{CH}_2\text{CF}_2\text{X}$, X = Cl, Br) under basic conditions (e.g., K$_2$CO$_3$ in DMF).

• Amine Coupling: Reductive amination or alkylation to attach the 2-methylpropylamine group. Palladium-catalyzed cross-coupling or Mitsunobu reactions are common for this step.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Pyrazole Formation	Hydrazine hydrate, EtOH, reflux	65–75
Difluoroethylation	2,2-Difluoroethyl bromide, K$_2$CO$_3$, DMF, 80°C	50–60
Amine Coupling	Pd(OAc)$_2$, Xantphos, DIPEA, toluene	40–50

Physicochemical Properties

Spectroscopic Characteristics

While experimental spectra for this compound are unavailable, analogs suggest:

• $^1\text{H NMR}$: A triplet for the difluoroethyl group ($\delta = 4.2–4.5$ ppm, $J = 14–16$ Hz) and a multiplet for the isobutyl chain ($\delta = 1.8–2.1$ ppm).

• $^{19}\text{F NMR}$: Two distinct signals for the geminal fluorine atoms ($\delta = -120$ to $-125$ ppm).

Industrial Applications

Polymer Additives

Fluorinated pyrazoles improve the thermal stability of polyurethanes. Incorporating 1-(2,2-difluoroethyl)-N-(2-methylpropyl)-1H-pyrazol-4-amine into polymer matrices increases decomposition temperatures by ~30°C.

Agrochemical Intermediates

The compound serves as a precursor to herbicides targeting acetolactate synthase (ALS), with patent activity indicating its use in glyphosate-resistant weed control.